(+)-ALPHA-HCH

• CAS No.: 119911-69-2
• Product Name: (+)-ALPHA-HCH
• Molecular Formula: C6H6Cl6; C6H6Cl6; ClCH(CHCl)4CHCl
• Molecular Weight: 290.8 g/mol
• IUPAC Name: 1,2,3,4,5,6-hexachlorocyclohexane
• Standard InChI: InChI=1S/C6H6Cl6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-6H
• Standard InChIKey: JLYXXMFPNIAWKQ-UHFFFAOYSA-N
• Impurities: Commercial lindane available in the USA contains minimum of 99.9% (by wt) of gamma-isomer. The remaining 0.1% consists of other unspecified isomers of HCH.; The crude product contains up to 4% of heptachlorocyclohexane & traces of octachlorocyclohexane.; Impurities of beta-hexachlorocyclohexane are alpha, gamma, beta, theta, epsilon, and iota isomers.; Impurities of delta-hexachlorocyclohexane are the alpha, beta, gamma, eta, theta, epsilon, and iota isomers.
• SMILES: C1(C(C(C(C(C1Cl)Cl)Cl)Cl)Cl)Cl
• Canonical SMILES: C1(C(C(C(C(C1Cl)Cl)Cl)Cl)Cl)Cl
• Boiling Point: 550 °F at 760 mm Hg (NTP, 1992); 614 °F at 760 mm Hg Decomposes (EPA, 1998); 323.4 °C; 311 °C; 550 °F at 760 mm Hg /287.78 °C/; 323 °C; 288 °C; at 0.07Pa: 60 °C; 614°F
• Colorform: Needles from alcohol; White to yellow, crystalline powder; Crystalline solid; White, free-flowing crystalline; White or yellowish powder or flakes; White crystalline powder; White-colored powder; Colorless, sand-like powder; Grayish or brownish amorphous solid /crude product/; Crystals; Crystals from benzene, alcohol, or xylene; Plates; Crystals or fine platelets
• Density: 1.87 at 68 °F (NTP, 1992); 1.89 at 66 °F (NTP, 1992); 1.9 (EPA, 1998); 1.85; 1.675; 1.87 at 20 °C; 1.89 g/cu cm at 19 °C; 1.9 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1
• Flash Point: Approximately 150 °F (closed cup) /from table/
• Melting Point: 316 °F (NTP, 1992); 594 °F (NTP, 1992); 234.5 °F (EPA, 1998); 112.5 °C; Varies with isomeric composition; 157.4 °C; 309 °C; 137.0 °C; 113 °C; 157-160 °C; 235°F
• Physical Description: Alpha-bhc is a white crystalline powder. (NTP, 1992); Beta-bhc appears as colorless crystals. Corrosive to aluminum and many other metals.; Delta-bhc is a slightly musty odor. (NTP, 1992); Hexachlorocyclohexane (all isomers) appears as white to yellow powder or flakes. Musty odor. The gamma isomer is known as lindane, a systemic insecticide. Toxic by ingestion or inhalation.; Lindane is a colorless solid with a musty odor; pure material is odorless. Used as a pesticide and scabicide. (EPA, 1998); WHITE CRYSTALLINE POWDER.; WHITE TO BROWNISH FLAKES OR WHITE CRYSTALLINE POWDER, WITH CHARACTERISTIC ODOUR.; BROWN-TO-WHITE CRYSTALLINE POWDER WITH CHARACTERISTIC ODOUR.; White to yellow, crystalline powder with a slight, musty odor.; White to yellow, crystalline powder with a slight, musty odor. [pesticide]
• Description: Lindane is the gamma-isomer of benzene hexachloride, a colorless to white colored, synthetic, crystalline solid with a slight musty odor that emits toxic fumes of hydrochloric acid and other chlorinated compounds when heated to decomposition. Lindane is used as an insecticide for hardwood logs, lumber, and crops. Lindane also has topical pediculicide and scabicide activities probably due to its neurotoxic effects. Inhalation exposure to this substance causes severe irritation of the nose and throat, causes anemia, and affects the liver, nervous, cardiovascular, and immune system. Lindane is reasonably anticipated to be a human carcinogen.; Lindane is a colorless solid with a musty odor; pure material is odorless. Used as a pesticide and scabicide. (EPA, 1998); Hexachlorocyclohexane (HCH) is a manufactured chemical that exists in eight chemical forms called isomers. One of these forms, gamma-HCH (or γ-HCH, commonly called lindane) is produced and used as an insecticide on fruit, vegetables, and forest crops. It is a white solid that may evaporate into the air as a colorless vapor with a slightly musty odor. It is also available as a prescription (lotion, cream, or shampoo) to treat head and body lice, and scabies. Lindane has not been produced in the United States since 1976, but is imported for insecticide use. Technical-grade HCH was used as an insecticide in the United States and typically contained 10-15% gamma-HCH as well as the alpha (α), beta (β), delta (δ), and epsilon (ε) forms of HCH. Virtually all the insecticidal properties resided in gamma-HCH. Technical-grade HCH has not been produced or used in the United States in over 20 years.
• Shelf Life: Stable under recommended storage conditions.; Decomposes in presence of alkali at ambient temperature, forming trichlorbenzenes, decomposes by powdered iron, aluminum and zinc.; Stable toward moderate heat but decomposed by alkaline substances.; Stable to light, heat, air, carbon dioxide and strong acids.; Considerable stability in acids, unstable in alkaline conditions. /From table/; Considerable stability in acids, unstable in alkaline condition. /from table/
• Solubility: Insoluble (1 mg/100 ml) (NTP, 1992); less than 1 mg/mL at 75° F (NTP, 1992); 7.3 mg/L (at 25 °C); 9.42e-06 M; In water, 7.3 mg/L at 25 °C; Very soluble in acetone, benzene; In acetone >200, methanol 29-40, xylene 250, ethyl acetate >200, n-heptane 10-14 (all in g/L at 20 °C); Insoluble in water; Soluble in 100% alcohol, chloroform, ether; SOL IN ETHYL ALCOHOL & ETHYL ETHER; Practically insoluble in water.; Soluble in benzene and chloroform.; In water, 2 mg/L at 25 °C; 1.8 g per 100 g of ethanol; 6.2 g per 100 g of ether; In salt water, 1.4 mg/L; In water, 0.24 mg/L at 25 °C; In water, 0.2 mg/L at 20 °C; Slightly soluble in ethanol, benzene, chloroform, glacial acetic acid; Soluble in 213 parts benzene at 17.25 °C; 1.1 g/100 g ethanol; 1.8 g/100 g ether; In water, 31.4 mg/L at 25 eg C; 10 ppm in water; 24.4 g/100 g ethanol; 35.4 g/100 g ether; 41.1 g/100 g benzene; Solubility in water, g/100ml at 20 °C: 0.0007 (very poor); Solubility in water: very poor; 0.001%
• Vapor Density: Relative vapor density (air = 1): 10
• Vapor Pressure: 0.0317 mm Hg at 68 °F (NTP, 1992); 0.14 mm Hg at 104 °F (NTP, 1992); 9.4e-06 mm Hg at 68 °F (EPA, 1998); 4.20X10-5 mm Hg at 20 °C; 4.5X10-5 mm Hg at 25 °C (est); 3.6X10-7 mm Hg at 20 °C; 3.5X10-5 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 0.0012; Vapor pressure, Pa at 20 °C: 0.003; Vapor pressure, Pa at 20 °C: 0.7; 0.00001 mmHg
• PubChem Compound: 727
• Last Modified: Nov 11 2021